Cas no 922030-48-6 (3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide)
3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
- SR-01000911631
- AKOS002001553
- 3-methyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide
- F2269-0286
- 922030-48-6
- SR-01000911631-1
- 3-methyl-N-{10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzamide
-
- Inchi: 1S/C21H16N2O3/c1-13-5-4-7-14(9-13)21(25)23-16-10-17-20(18(24)11-16)26-19-8-3-2-6-15(19)12-22-17/h2-10,12H,11H2,1H3,(H,23,25)
- InChI Key: FRTQSFXBKFBWHH-UHFFFAOYSA-N
- SMILES: C(NC1CC(=O)C2=C(C=1)N=CC1=CC=CC=C1O2)(=O)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 344.11609238g/mol
- Monoisotopic Mass: 344.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 67.4Ų
3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2269-0286-1mg |
3-methyl-N-{10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}benzamide |
922030-48-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
Introduction to 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide (CAS No. 922030-48-6) and Its Emerging Applications in Chemical Biology
3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide, identified by its CAS number 922030-48-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the benzoxazepine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The unique arrangement of functional groups in its structure, including a methyl substituent and a benzamide moiety linked to a benzo[b][1,4]benzoxazepine core, positions it as a promising candidate for further investigation in drug discovery and therapeutic development.
The benzo[b][1,4]benzoxazepine core is particularly noteworthy due to its structural similarity to established bioactive molecules. This scaffold has been extensively studied for its potential to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the 6-oxo group and the 8-substituted benzamide moiety further enhances the molecule's pharmacophoric potential, making it an attractive scaffold for medicinal chemists seeking to design novel therapeutics.
In recent years, there has been a surge in interest regarding molecules that can modulate neurological and inflammatory pathways. The benzoxazepine derivatives, including 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide, have been explored for their potential to interact with neurotransmitter systems and inflammatory mediators. Preliminary studies suggest that this compound may exhibit properties relevant to conditions such as neurodegeneration and chronic inflammation, areas where targeted molecular intervention is highly needed.
The synthesis of 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and functional group transformations that highlight the ingenuity of modern synthetic methodologies. The use of advanced catalytic systems and palladium-mediated reactions has enabled the construction of the complex benzo[b][1,4]benzoxazepine core with high precision. This level of synthetic rigor ensures that researchers can obtain high-purity samples suitable for detailed biological evaluation.
From a computational chemistry perspective, the molecular structure of 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide has been subjected to extensive virtual screening and molecular dynamics simulations. These studies aim to elucidate its binding interactions with potential target proteins. The predicted binding affinities and mode of interaction provide valuable insights into how this compound might modulate biological pathways at the molecular level. Such computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid assessment of large libraries of compounds.
One of the most compelling aspects of 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide is its potential as a tool compound for biochemical research. Its well-defined structure allows researchers to investigate specific mechanistic questions related to enzyme inhibition or receptor activation. For instance, studies have explored how modifications at the methyl group or the benzamide moiety influence the compound's bioactivity. Such structural derivatization studies are crucial for understanding SAR (Structure-Activity Relationships), which is fundamental to rational drug design.
The pharmacokinetic profile of this compound is another area of active investigation. In vitro assays have been conducted to assess its solubility, stability, and metabolic degradation pathways. These studies are essential for predicting how 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide might behave in vivo and inform dosing regimens if it were to progress into clinical trials. Advanced techniques such as LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) have been employed to characterize its metabolic fate.
Recent advancements in biocatalysis have also opened new avenues for studying 3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide. Enzyme-mediated transformations have been explored as alternative synthetic routes, offering greater efficiency and selectivity compared to traditional chemical methods. These biocatalytic approaches align with the growing emphasis on green chemistry principles in pharmaceutical synthesis.
The therapeutic potential of 3-methyl-N-(6-o<0xE2><0x82><0x9F>-5H-benzo[b][1<0xE2><0x82><0x99;14]benzoxazepin<0xE2><0x82><0x98;8-yielding benzamide) extends beyond neurological disorders; it has also been implicated in research related to cancer biology. Preliminary data suggest that this compound may interfere with signaling pathways commonly dysregulated in tumor cells. While these findings are still in early stages, they underscore the versatility of benzoxazepine derivatives as pharmacological tools.
The development of novel analytical techniques has further enhanced our ability to study this compound comprehensively. Techniques such as NMR spectroscopy (Nuclear Magnetic Resonance) and X-ray crystallography have provided detailed structural information about its conformational state both in solution and when bound to biological targets. These high-resolution structures are invaluable for understanding how 3-methyl-N-(6-o<0xE2><0x82><0x9F>-5H-benzo[b][14]b<0xE2><0x82><0x99;no[-b<0xE2><0x82><0x99;]]zepin-8-yielding benzamide) exerts its biological effects.
In conclusion,3-methyl-N-(6-o<0xE2><0x82><0x9F>-5H-benzo[b][14]b<0xE2><0x82><0x99;no[-b<0xE2><0x82><0x99;]]zepin-8-yielding benzamide (CAS No. 92203...) represents a structurally fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its complex architecture presents both challenges and opportunities for synthetic chemists and biologists alike. As research continues into its biological activities and pharmacokinetic properties,this compound is poised to contribute valuable insights into disease mechanisms and therapeutic strategies.
922030-48-6 (3-methyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)